Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate

• IUPAC Name: tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• InChI: InChI=1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-4-5-13(10-15)9-14-6-8-17-13/h14H,4-10H2,1-3H3
• InChI Key: KSLJZAAAQPGVRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)CNCCO2
• Molecular Formula: C13H24N2O3
• DSSTOX Substance ID: DTXSID20719162
• Molecular Weight: 256.34 g/mol
• CAS RN: 1160247-05-1

Description

Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate is a chemical compound with the CAS Number: 1160247-05-1. It has a molecular weight of 256.35. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-4-5-13(10-15)9-14-6-8-17-13/h14H,4-10H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Antihypertensive Applications

Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate and its derivatives have been studied for their potential antihypertensive properties. For instance, a study by Clark et al. (1983) synthesized and tested 41 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones for antihypertensive activity in rats. The findings suggest that certain substitutions on the spirolactam ring can lead to significant antihypertensive effects, predominantly through peripheral alpha 1-adrenoceptor blockade (Clark et al., 1983).

Applications in Chronic Kidney Diseases

Another area of research involves the use of these compounds in treating chronic kidney diseases. Kato et al. (2014) identified 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted ureas as potent inhibitors in this domain. One compound, in particular, exhibited significant activity in lowering serum creatinine in a rat model of anti-glomerular basement membrane glomerulonephritis, suggesting its potential as an orally active drug candidate for chronic kidney diseases (Kato et al., 2014).

Synthesis and Structural Modification

In terms of synthesis and structural modification, Almond-Thynne et al. (2018) described efficient syntheses of both enantiomers of a spirodiamine diester from (l)- and (d)-aspartic acid. This highlights the versatility and potential for chemical modification of such compounds, enabling the exploration of their properties in various applications (Almond-Thynne et al., 2018).

Multi-Component Reactions and Functionalization

The compound has also been a subject in the study of multi-component reactions. Li et al. (2014) synthesized ethyl-7,11-diaryl-9-hydroxy-1,3,5-trioxo-9-(trifluoromethyl)-8-oxa-2,4-diazaspiro[5.5]undecane-10-carboxylate derivatives, demonstrating the compound's amenability to functionalization and potential in creating diverse derivatives (Li et al., 2014).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.